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Abstract

(6E)-SR 11302 is a synthetic retinoid analogue that has garnered significant interest within the
research community for its potent and selective inhibition of the Activator Protein-1 (AP-1)
transcription factor. Unlike traditional retinoids, SR 11302 does not activate retinoic acid
receptors (RARS) or retinoid X receptors (RXRs), making it a valuable tool for dissecting AP-1
specific signaling pathways. This technical guide provides a comprehensive overview of (6E)-
SR 11302, including its chemical properties, mechanism of action, and biological effects.
Detailed experimental protocols and quantitative data from key studies are presented to
facilitate its application in laboratory settings. Furthermore, signaling pathways influenced by
SR 11302 are visualized to enhance understanding of its molecular interactions.

Chemical and Physical Properties

(6E)-SR 11302 is a structurally distinct retinoid characterized by its specific stereochemistry. Its
chemical and physical properties are summarized in the table below.
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Property Value

(2E,4E,6Z,8E)-3-methyl-7-(p-tolyl)-9-(2,6,6-
IUPAC Name trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-
tetraenoic acid

Synonyms SR 11302, SR-11302

CAS Number 160162-42-5

Molecular Formula C26H3202

Molecular Weight 376.54 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (>10 mM) and ethanol.[1]

Store at -20°C. Stock solutions can be stored at
Storage
-20°C for several months.[1]

Mechanism of Action

(6E)-SR 11302 functions as a selective inhibitor of the AP-1 transcription factor. AP-1 is a
dimeric complex typically composed of proteins from the Jun and Fos families (e.g., c-Jun and
c-Fos). It plays a crucial role in regulating gene expression in response to a wide array of
stimuli, including growth factors, cytokines, and stress signals, thereby controlling cellular
processes such as proliferation, differentiation, and apoptosis.

The key feature of SR 11302 is its ability to antagonize AP-1 activity without transactivating the
retinoic acid response element (RARE), a hallmark of classical retinoid action mediated by
RARs and RXRs. This selectivity allows researchers to specifically probe the consequences of
AP-1 inhibition.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.apexbt.com/sr-11302.html
https://www.apexbt.com/sr-11302.html
https://www.benchchem.com/product/b15602442/docs?utm_src=pdf-body#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

External Stimuli

AP-1 Activa viom Pathway

MAPK Cascade

vy

c-Fos c-Jun SR11302

AP-1 Complex P ----------- !

Gene Trapscription

VvV —

Target Genes

Cellular |Response

Proliferation Apoptosis Inflammation

Click to download full resolution via product page
Mechanism of (6E)-SR 11302 Action

Biological Activities and Applications

(6E)-SR 11302 has demonstrated a range of biological activities, primarily stemming from its
anti-AP-1 function. These activities make it a valuable tool in cancer research, immunology,
and studies of inflammatory diseases.
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Anti-Tumor Activity

SR 11302 exhibits anti-proliferative effects in several cancer cell lines. This is attributed to the
inhibition of AP-1-mediated transcription of genes crucial for cell cycle progression and survival.

Table 1: In Vitro Anti-Proliferative Activity of (6E)-SR 11302

Cell Line Cancer Type Effect Concentration  Reference
Inhibition of N
T-47D Breast Cancer ] ] Not specified [1]
proliferation
Inhibition of N
Calu-6 Lung Cancer ) ) Not specified [1]
proliferation
) Inhibition of N
HelLa Cervical Cancer ) ) Not specified [1]
proliferation
No impact on
A549 Lung Cancer viability in 2D 1uM [2]
culture
No impact on
H1299 Lung Cancer viability in 2D 1uM [2]
culture
No impact on
H460 Lung Cancer viability in 2D 1uM [2]
culture
Embryonal Failed to inhibit N
F9 ) ] ] Not specified [1]
Carcinoma proliferation
_ Very little effect
Promyelocytic ) ) N
HL-60 ) on proliferation Not specified [1]
Leukemia ) o
or differentiation
Acute Very little effect
NB4 Promyelocytic on proliferation Not specified [1]
Leukemia or differentiation
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In a 4D ex vivo lung cancer model, SR 11302 was shown to reduce metastatic lesion formation.

[2]

Table 2: In Vivo Anti-Tumor and Anti-Angiogenic Activity of (6E)-SR 11302

Animal Model Condition Treatment Outcome Reference
Significant
] DMBA/TPA- ) inhibition of
AP-1-luciferase ] ) Topical ]
. induced skin o papilloma [1]
transgenic mice _ application _
papilloma formation and

AP-1 activation

VIdIr-/- mice

Vascular lesions

0.5 mg/kg and 1
mg/kg daily oral

gavage

Dose-dependent
reduction in

vascular lesion
number (48% at [3]
high dose) and

size (40% at high
dose)

Anti-Inflammatory and Other Activities

SR 11302 has also been shown to modulate inflammatory responses and other cellular

processes.

Table 3: Other Biological Activities of (6E)-SR 11302

© 2026 BenchChem. All rights reserved.

5/10

Tech Support


https://broadpharm.com/protocol_files/cell_viability_assays
https://www.benchchem.com/product/b15602442/docs?utm_src=pdf-body#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.apexbt.com/sr-11302.html
https://www.medchemexpress.com/sr-11302.html
https://www.benchchem.com/product/b15602442/docs?utm_src=pdf-body#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

CelllSystem Condition Treatment Effect Reference

) Decreased
Hypoxia-treated ]
Hypoxia 1uM aldosterone [3]

levels by 61.9%

cells

Adenocarcinoma

] Helicobacter 2 uM for 48 Inhibited cell
gastric (AGS) N ) ) ) [3]
pylori infection hours proliferation
cells
) Inhibited
Adenocarcinoma ] ]
) Helicobacter 2 uM for 24 expression of (-
gastric (AGS) N ) ) [3]
pylori infection hours catenin and c-
cells
myc
Glycochenodeox Protected
ycholic acid against
HepG2 cells (GCDCA)- 1,10, 50 uM cytotoxicity,
induced restored NOS-3
cytotoxicity expression

Experimental Protocols

The following are generalized protocols for common assays used to evaluate the effects of
(6E)-SR 11302. Researchers should optimize these protocols for their specific cell lines and
experimental conditions.

Cell Culture and Treatment

o Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for viability
assays, 6-well plates for protein extraction) at a density that allows for logarithmic growth
during the experiment.

e SR 11302 Preparation: Prepare a stock solution of (6E)-SR 11302 in DMSO (e.g., 10 mM).
Further dilute the stock solution in culture medium to the desired final concentrations (e.g., 1
MM, 2 uM, 10 pM, 50 puM).

o Treatment: Replace the culture medium with the medium containing SR 11302 or vehicle
control (DMSO). The final DMSO concentration should be kept low (typically < 0.1%) to avoid
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solvent-induced toxicity.

 Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% COs-.

Cell Viability Assay (MTT Assay)

This protocol is based on the principle that mitochondrial dehydrogenases in viable cells
reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Cell Treatment: Treat cells with SR 11302 as described in section 4.1 in a 96-well plate.

o MTT Addition: After the treatment period, add 10 yL of MTT solution (5 mg/mL in PBS) to
each well.

 Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

» Solubilization: Add 100 pL of solubilization solution (e.g., DMSO or a solution of 10% SDS in
0.01 M HCI) to each well to dissolve the formazan crystals.

» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
The absorbance is directly proportional to the number of viable cells.

MTT Assay Workflow
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MTT Cell Viability Assay Workflow

Western Blotting

This protocol outlines the general steps for analyzing protein expression changes induced by
SR 11302.
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o Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer
supplemented with protease and phosphatase inhibitors.

o Protein Quantification: Determine the protein concentration of the lysates using a BCA or
Bradford assay.

e Sample Preparation: Mix equal amounts of protein (e.g., 20-30 pg) with Laemmli sample
buffer and heat at 95-100°C for 5 minutes.

o SDS-PAGE: Separate the protein samples on a polyacrylamide gel.
» Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVYDF membrane.

o Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room
temperature.

e Primary Antibody Incubation: Incubate the membrane with primary antibodies against target
proteins (e.g., c-Fos, c-Jun, Cyclin D1, 3-catenin, GAPDH) overnight at 4°C.

e Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an
appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

o Detection: Wash the membrane again and detect the protein bands using an enhanced
chemiluminescence (ECL) substrate and an imaging system.

Western Blot Workflow

Cell Lysis P Protein Quantification P SDS-PAGE P Transfer P Blocking P Antibody Incubation | Detection

Click to download full resolution via product page

Western Blotting Experimental Workflow

Conclusion
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(6E)-SR 11302 is a powerful and selective research tool for investigating the roles of the AP-1
transcription factor in various biological and pathological processes. Its unique ability to inhibit
AP-1 without activating RARs/RXRs provides a clear advantage for mechanistic studies. The
data and protocols presented in this guide are intended to support researchers in effectively
utilizing this compound to advance our understanding of AP-1 signaling in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15602442/docs?utm_src=pdf-body#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/product/b15602442?utm_src=pdf-custom-synthesis#bc-rfq
https://www.apexbt.com/sr-11302.html
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.medchemexpress.com/sr-11302.html
https://www.benchchem.com/product/b15602442/docs#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/product/b15602442/docs#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/product/b15602442/docs#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/product/b15602442/docs#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/product/b15602442?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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